VO-OHpic

• CAS No.: 476310-60-8
• Product Name: VO-OHpic
• Molecular Formula: C12H15N2O11V
• Molecular Weight: 414.19
• IUPAC Name: 3-hydroxypyridine-2-carboxylic acid;oxovanadium;trihydrate
• Standard InChI: InChI=1S/2C6H5NO3.3H2O.O.V/c2*8-4-2-1-3-7-5(4)6(9)10;;;;;/h2*1-3,8H,(H,9,10);3*1H2
• Standard InChIKey: HCJXRYXYWPOIGP-UHFFFAOYSA-K
• SMILES: C1=CC(=C(N=C1)C(=O)O)O.C1=CC(=C(N=C1)C(=O)O)O.O.O.O.O=[V]
• Appearance: Solid powder
• Description: VO-OHpic is an inhibitor of PTEN (phosphatase and tensin homologue deleted on chromosome 10).
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: VO-OHpic; VO OHpic; VOOHpic
• Reference: 1: Zhao Y, Zhao R, Wu J, Wang Q, Pang K, Shi Q, Gao Q, Hu Y, Dong X, Zhang J, Sun J. Melatonin protects against Aβ-induced neurotoxicity in primary neurons via miR-132/PTEN/AKT/FOXO3a pathway. Biofactors. 2018 Jan 11. doi: 10.1002/biof.1411. [Epub ahead of print] PubMed PMID: 29322615.; 2: Tsui KH, Chiang KC, Lin YH, Chang KS, Feng TH, Juang HH. BTG2 is a tumor suppressor gene upregulated by p53 and PTEN in human bladder carcinoma cells. Cancer Med. 2018 Jan;7(1):184-195. doi: 10.1002/cam4.1263. Epub 2017 Dec 13. PubMed PMID: 29239139; PubMed Central PMCID: PMC5773943.; 3: Wang S, Guan Y, Wang Y, Li H, Zhang D, Ju M, Hao Y, Song X, Sun B, Dou X, Yang R. Reduced PTEN involved in primary immune thrombocytopenia via contributing to B cell hyper-responsiveness. Mol Immunol. 2018 Jan;93:144-151. doi: 10.1016/j.molimm.2017.11.010. Epub 2017 Nov 22. PubMed PMID: 29175594.; 4: Tsai CY, Wu JCC, Fang C, Chang AYW. PTEN, a negative regulator of PI3K/Akt signaling, sustains brain stem cardiovascular regulation during mevinphos intoxication. Neuropharmacology. 2017 Sep 1;123:175-185. doi: 10.1016/j.neuropharm.2017.06.007. Epub 2017 Jun 7. PubMed PMID: 28601397.; 5: Xi Y, Chen Y. PTEN Plays Dual Roles As a Tumor Suppressor in Osteosarcoma Cells. J Cell Biochem. 2017 Sep;118(9):2684-2692. doi: 10.1002/jcb.25888. Epub 2017 Apr 25. PubMed PMID: 28106296.; 6: Yang Z, Liu Y, Shi C, Zhang Y, Lv R, Zhang R, Wang Q, Wang Y. Suppression of PTEN/AKT signaling decreases the expression of TUBB3 and TOP2A with subsequent inhibition of cell growth and induction of apoptosis in human breast cancer MCF-7 cells via ATP and caspase-3 signaling pathways. Oncol Rep. 2017 Feb;37(2):1011-1019. doi: 10.3892/or.2017.5358. Epub 2017 Jan 9. PubMed PMID: 28075472.; 7: Bankoglu EE, Tschopp O, Schmitt J, Burkard P, Jahn D, Geier A, Stopper H. Role of PTEN in Oxidative Stress and DNA Damage in the Liver of Whole-Body Pten Haplodeficient Mice. PLoS One. 2016 Nov 28;11(11):e0166956. doi: 10.1371/journal.pone.0166956. eCollection 2016. PubMed PMID: 27893783; PubMed Central PMCID: PMC5125655.; 8: Augello G, Puleio R, Emma MR, Cusimano A, Loria GR, McCubrey JA, Montalto G, Cervello M. A PTEN inhibitor displays preclinical activity against hepatocarcinoma cells. Cell Cycle. 2016;15(4):573-83. doi: 10.1080/15384101.2016.1138183. PubMed PMID: 26794644; PubMed Central PMCID: PMC5056616.; 9: Bulger DA, Conley J, Conner SH, Majumdar G, Solomon SS. Role of PTEN in TNFα induced insulin resistance. Biochem Biophys Res Commun. 2015 Jun 5;461(3):533-6. doi: 10.1016/j.bbrc.2015.04.063. Epub 2015 Apr 24. PubMed PMID: 25918024; PubMed Central PMCID: PMC4433815.; 10: Li J, Wang H, Zhong Q, Zhu X, Chen SJ, Qian Y, Costakis J, Bunney G, Beiser DG, Leff AR, Lewandowski ED, ÓDonnell JM, Vanden Hoek TL. A novel pharmacological strategy by PTEN inhibition for improving metabolic resuscitation and survival after mouse cardiac arrest. Am J Physiol Heart Circ Physiol. 2015 Jun 1;308(11):H1414-22. doi: 10.1152/ajpheart.00748.2014. Epub 2015 Mar 20. PubMed PMID: 25795713; PubMed Central PMCID: PMC4451301.; 11: Mak LH, Woscholski R. Targeting PTEN using small molecule inhibitors. Methods. 2015 May;77-78:63-8. doi: 10.1016/j.ymeth.2015.02.007. Epub 2015 Mar 4. Review. PubMed PMID: 25747336.; 12: Spinelli L, Lindsay YE, Leslie NR. PTEN inhibitors: an evaluation of current compounds. Adv Biol Regul. 2015 Jan;57:102-11. doi: 10.1016/j.jbior.2014.09.012. Epub 2014 Oct 2. PubMed PMID: 25446882.; 13: Zhu X, Shao ZH, Li C, Li J, Zhong Q, Learoyd J, Meliton A, Meliton L, Leff AR, Vanden Hoek TL. TAT-protein blockade during ischemia/reperfusion reveals critical role for p85 PI3K-PTEN interaction in cardiomyocyte injury. PLoS One. 2014 Apr 21;9(4):e95622. doi: 10.1371/journal.pone.0095622. eCollection 2014. PubMed PMID: 24752319; PubMed Central PMCID: PMC3994094.; 14: Mak LH, Vilar R, Woscholski R. Characterisation of the PTEN inhibitor VO-OHpic. J Chem Biol. 2010 Oct;3(4):157-63. doi: 10.1007/s12154-010-0041-7. Epub 2010 Jun 4. PubMed PMID: 21643420; PubMed Central PMCID: PMC2957887.; 15: Zu L, Shen Z, Wesley J, Cai ZP. PTEN inhibitors cause a negative inotropic and chronotropic effect in mice. Eur J Pharmacol. 2011 Jan 10;650(1):298-302. doi: 10.1016/j.ejphar.2010.09.069. Epub 2010 Oct 14. PubMed PMID: 20951693; PubMed Central PMCID: PMC2997895.
• PubChem Compound: 132771594
• Last Modified: Nov 11 2021